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Compound of Interest

Compound Name: Tert-butyl 2-amino-5-iodobenzoate

Cat. No.: B3192958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the known physical and

chemical properties of tert-butyl 2-amino-5-iodobenzoate. The information is curated for

researchers, scientists, and professionals in the field of drug development who may use this

compound as a key starting material or intermediate in complex organic synthesis.

Core Physical and Chemical Data
Tert-butyl 2-amino-5-iodobenzoate is an aromatic ester characterized by the presence of an

amino group, an iodine atom, and a bulky tert-butyl ester group on a benzene ring. These

functional groups contribute to its specific physical properties and chemical reactivity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3192958?utm_src=pdf-interest
https://www.benchchem.com/product/b3192958?utm_src=pdf-body
https://www.benchchem.com/product/b3192958?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3192958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 668261-27-6 [1]

Molecular Formula C₁₁H₁₄INO₂ [1]

Molecular Weight 319.14 g/mol [1]

Appearance
Cream to pinkish crystalline

solid (by analogy)
[2]

Density 1.586 g/cm³ [1]

Boiling Point 360.3°C [1]

Melting Point

Not available. For comparison,

the melting point of the parent

acid, 2-amino-5-iodobenzoic

acid, is 219-221 °C

(decomposes), the methyl

ester is 80-89 °C[2], and the

ethyl ester is 69-71 °C.

Flash Point 171.73°C [1]

Solubility
Described as hydrophobic and

likely insoluble in water.[1][3]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

sealed container.[3]

Spectroscopic Data
While specific spectroscopic data for tert-butyl 2-amino-5-iodobenzoate is not readily

available in the searched literature, data for the analogous butyl 2-amino-5-iodobenzoate

provides valuable insight into the expected spectral characteristics.[1]

Infrared (IR) Spectroscopy: Expected characteristic peaks would include a C=O stretch

around 1689 cm⁻¹ and an N-H stretch around 3371 cm⁻¹.[1]
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Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Aromatic protons would likely appear in the δ 6.5-8.0 ppm range. The tert-butyl

group would present as a singlet at approximately δ 1.5 ppm.

¹³C NMR: The carbonyl carbon of the ester is expected around δ 167.9 ppm. The carbon

attached to the iodine would be around δ 151.8 ppm, and the carbon attached to the

amino group around δ 109.4 ppm.[1]

Experimental Protocols
The synthesis of tert-butyl 2-amino-5-iodobenzoate can be achieved through the

esterification of 2-amino-5-iodobenzoic acid. While a specific protocol for the tert-butyl ester is

not detailed in the available literature, a general procedure based on the synthesis of similar

esters can be proposed.

Proposed Synthesis of tert-Butyl 2-amino-5-iodobenzoate:

This protocol is adapted from the synthesis of butyl 2-amino-5-iodobenzoate.[1]

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux

condenser, combine 2-amino-5-iodobenzoic acid (1.0 equivalent), toluene (as solvent), and a

catalytic amount of p-toluenesulfonic acid (0.1 equivalents).

Addition of Tert-Butanol: Add an excess of tert-butanol to the reaction mixture.

Reflux: Heat the mixture to reflux (approximately 110°C) and continue for 12-24 hours, or

until the theoretical amount of water has been collected in the Dean-Stark trap.

Workup: After cooling to room temperature, the reaction mixture is typically washed with a

saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst, followed by

a brine wash.

Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the

solvent is removed under reduced pressure. The crude product can then be purified by

column chromatography on silica gel, typically using a solvent system such as petroleum

ether and ethyl acetate.
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Starting Materials

Reaction Purification Final Product

2-Amino-5-iodobenzoic Acid

Esterification via
Dean-Stark Reflux

tert-Butanol

p-Toluenesulfonic Acid (catalyst)

Toluene (solvent)

Aqueous Workup Column Chromatography tert-Butyl 2-amino-5-iodobenzoate

Click to download full resolution via product page

Synthesis Workflow for tert-Butyl 2-amino-5-iodobenzoate

Safety and Handling
The following safety and handling information is based on the parent compound, 2-amino-5-

iodobenzoic acid, and should be applied with caution to its tert-butyl ester derivative.

Hazard Statements: May cause skin irritation, serious eye irritation, and respiratory irritation.

[4]

Precautionary Statements:

Wash hands and any exposed skin thoroughly after handling.[4]

Wear protective gloves, clothing, eye, and face protection.[3]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]
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Use only outdoors or in a well-ventilated area.[4]

First Aid Measures:

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[4]

In case of skin contact: Wash with plenty of soap and water. If skin irritation occurs, get

medical advice/attention. Take off contaminated clothing and wash it before reuse.[4]

In case of inhalation: Remove the victim to fresh air and keep at rest in a position

comfortable for breathing. Call a poison center or doctor/physician if you feel unwell.[4]

Incompatibilities: Strong oxidizing agents.[4]

Decomposition: Hazardous decomposition products include nitrogen oxides, carbon

monoxide, carbon dioxide, and hydrogen iodide.[3]
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Personal Protective Equipment Handling Procedures Storage

tert-Butyl 2-amino-5-iodobenzoate

Protective Gloves Safety Goggles/
Face Shield Lab Coat Respirator (if dust is generated) Use in a well-ventilated area

Avoid contact with skin and eyes Avoid inhalation of dust Wash hands thoroughly after handling

Store in a tightly sealed container

Store in a cool, dry place

Store away from incompatible materials

Chemical

Requires Store in
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Recommended Safety and Handling Procedures

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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